2-(2,6-Dimethylhepta-1,5-dien-1-yl)-4,5-dimethyl-1,3-dithiolane

• CAS No.: 92530-56-8
• Molecular Formula: C14H24S2
• Molecular Weight: 256.5 g/mol
• IUPAC Name: 2-(2,6-dimethylhepta-1,5-dienyl)-4,5-dimethyl-1,3-dithiolane
• InChI: InChI=1S/C14H24S2/c1-10(2)7-6-8-11(3)9-14-15-12(4)13(5)16-14/h7,9,12-14H,6,8H2,1-5H3
• InChI Key: YHEUWWYQTVQIRW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SC(S1)C=C(C)CCC=C(C)C)C

Description

2-(2,6-Dimethylhepta-1,5-dien-1-yl)-4,5-dimethyl-1,3-dithiolane is a useful research compound. Its molecular formula is C14H24S2 and its molecular weight is 256.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100 ml reaction flask equipped with spin bar, reflux condenser, heating mantle and hot plate with magnetic stirring apparatus, is placed 0.5 grams para-toluenesulfonic acid, 5.0 ml cyclohexane and 6.1 grams (0.05 moles) of 2,3-butanedithiol. Over a period of 30 minutes with stirring is added to the reaction mass 7.6 grams (0.05 moles) of citral having the structure: ##STR23## After the citral is added, the reaction mass is heated to reflux and refluxed (with removal of water of reaction) over a period of 9 hours. At the end of the 9 hour period, the reaction mass is cooled and transferred to a separatory funnel. The reaction mass is then washed with one 50 ml portion of saturated sodium chloride solution and then dried over anhydrous sodium sulfate, filtered and distilled on a Microvigreux column yielding the following fractions: